Cas no 62705-47-9 (2-Quinazolinecarboxylic acid, 6-chloro-4-phenyl-, methyl ester)

• Product Name: 2-Quinazolinecarboxylic acid, 6-chloro-4-phenyl-, methyl ester
• CAS No: 62705-47-9
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 434607
• PubChem ID: 56694938
• Update Time: 2025-04-19

2-Quinazolinecarboxylic acid, 6-chloro-4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxylic acid, 6-chloro-4-phenyl-, methyl ester
• methyl 6-chloro-4-phenylquinazoline-2-carboxylate
• SCHEMBL24109317
• 62705-47-9
• DTXSID40718218

• Inchi： 1S/C16H11ClN2O2/c1-21-16(20)15-18-13-8-7-11(17)9-12(13)14(19-15)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： OBLXOZNMPWZXID-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C(=O)OC)=N2

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08